Methyl 5-[(3-bromo-4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate

• Molecular Formula: C20H21BrN2O5
• Molecular Weight: 449.3 g/mol
• IUPAC Name: methyl 5-[(3-bromo-4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C20H21BrN2O5/c1-26-18-6-3-13(11-16(18)21)19(24)22-14-4-5-17(15(12-14)20(25)27-2)23-7-9-28-10-8-23/h3-6,11-12H,7-10H2,1-2H3,(H,22,24)
• InChI Key: GKFVUOOSHFBIDL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC)Br

Description

Methyl 5-[(3-bromo-4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 5-[(3-bromo-4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Methyl 5-[(3-bromo-4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the expression of certain proteins involved in cancer progression.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl 5-[(3-bromo-4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate in lab experiments is its potent anticancer activity. It has also been reported to have low toxicity, making it a promising candidate for further development as an anticancer drug. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability for widespread use.

Future Directions

There are several potential future directions for research on methyl 5-[(3-bromo-4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate. One area of interest is the development of more efficient and scalable synthesis methods for the compound. Another potential direction is the investigation of its potential applications in other fields, such as materials science and nanotechnology. Additionally, further studies are needed to fully elucidate the mechanism of action of the compound and to optimize its anticancer activity.

Synthesis Methods

The synthesis of methyl 5-[(3-bromo-4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate involves the reaction of 3-bromo-4-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-4-morpholinobenzoic acid in the presence of triethylamine to form the desired product.

Scientific Research Applications

Methyl 5-[(3-bromo-4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research. It has been shown to possess anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.